Ethyl 5-bromo-2-methoxybenzoate
Overview
Description
Ethyl 5-bromo-2-methoxybenzoate is a chemical compound with the molecular formula C10H11BrO3 . It has a molecular weight of 259.1 . The compound is typically stored at temperatures between 2-8°C . It is a liquid at room temperature .
Molecular Structure Analysis
The IUPAC name for this compound is ethyl 5-bromo-2-methoxybenzoate . The InChI code is 1S/C10H11BrO3/c1-3-14-10(12)8-6-7(11)4-5-9(8)13-2/h4-6H,3H2,1-2H3 . This code provides a specific description of the compound’s molecular structure.Physical And Chemical Properties Analysis
Ethyl 5-bromo-2-methoxybenzoate is a liquid at room temperature . It has a molecular weight of 259.1 . More specific physical and chemical properties are not detailed in the available resources.Scientific Research Applications
Synthesis of Complex Organic Compounds
Ethyl 5-bromo-2-methoxybenzoate serves as an intermediate in the synthesis of various complex organic compounds. For example, it is used in the synthesis of 4-Amino-5-ethylsulfonyl-2-methoxybenzoic acid, an intermediate of amisulpride, a well-known antipsychotic medication (Wang Yu, 2008). Additionally, it plays a role in creating triazoloquinoline derivatives, which have potential applications in medicinal chemistry (N. Pokhodylo, M. Obushak, 2019).
Pharmaceutical Research
In pharmaceutical research, derivatives of Ethyl 5-bromo-2-methoxybenzoate have been synthesized and evaluated for their potential therapeutic applications. For instance, the compound has been used in the synthesis of benzo[b]thiophen derivatives, which are studied for their pharmacological properties (N. Chapman et al., 1971).
Material Science and Chemistry
This compound is also significant in material science and chemistry. It is involved in the synthesis of phenanthrene derivatives, like effusol, which are isolated from natural sources and have various applications (C. Carvalho et al., 1984). Similarly, it aids in the creation of quinazolinone derivatives with potential as anticonvulsant agents (V. Ugale et al., 2012).
Crystallography and Supramolecular Chemistry
Ethyl 5-bromo-2-methoxybenzoate is crucial in crystallography and supramolecular chemistry for understanding molecular structures and packing behaviors. It helps in analyzing anisole building blocks and their interactions in crystal structures (R. Nestler et al., 2018).
Natural Product Synthesis
It plays a role in synthesizing natural product derivatives, such as bromophenol compounds isolated from marine algae. These compounds have been shown to exhibit significant antioxidant activity, suggesting potential applications in food and pharmaceutical fields (Ke-kai Li et al., 2012).
Safety and Hazards
Ethyl 5-bromo-2-methoxybenzoate is classified under the GHS07 hazard class . The compound has hazard statements H315, H319, and H335, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding getting the compound in eyes, on skin, or on clothing, and avoiding ingestion and inhalation .
properties
IUPAC Name |
ethyl 5-bromo-2-methoxybenzoate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11BrO3/c1-3-14-10(12)8-6-7(11)4-5-9(8)13-2/h4-6H,3H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SSWZRFVKMFHRKE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(C=CC(=C1)Br)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11BrO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30630894 |
Source
|
| Record name | Ethyl 5-bromo-2-methoxybenzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30630894 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
259.10 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
773134-60-4 |
Source
|
| Record name | Ethyl 5-bromo-2-methoxybenzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30630894 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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